Cas no 84282-22-4 (1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)-)

1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)- structure
84282-22-4 structure
Product Name:1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)-
CAS No:84282-22-4
MF:C13H22N2
MW:206.327183246613
CID:721511
PubChem ID:3019827
Update Time:2025-04-19

1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)-
    • 2,4-dimethyl-6-(1-methylbutyl)benzene-1,3-diamine
    • 2,4-dimethyl-6-pentan-2-ylbenzene-1,3-diamine
    • 2,4-DIMETHYL-6-(PENTAN-2-YL)BENZENE-1,3-DIAMINE
    • DTXSID601004588
    • 84282-22-4
    • NS00062017
    • EINECS 282-669-0
    • Inchi: 1S/C13H22N2/c1-5-6-8(2)11-7-9(3)12(14)10(4)13(11)15/h7-8H,5-6,14-15H2,1-4H3
    • InChI Key: HPRFHIODVYDJFL-UHFFFAOYSA-N
    • SMILES: NC1C(C)=C(C(C)=CC=1C(C)CCC)N

Computed Properties

  • Exact Mass: 206.178299
  • Monoisotopic Mass: 206.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 3.5

Experimental Properties

  • Density: 0.984
  • Boiling Point: 346.7°C at 760 mmHg
  • Flash Point: 194.6°C
  • Refractive Index: 1.56
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